5-chloro-2-methoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 5-chloro-2-methoxy-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C19H18ClN3O4S/c1-27-17-9-7-15(20)13-18(17)28(25,26)21-11-12-23-19(24)10-8-16(22-23)14-5-3-2-4-6-14/h2-10,13,21H,11-12H2,1H3
• InChI Key: XZWHBHRUAIXCBA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CC=C3
• Molecular Formula: C19H18ClN3O4S
• Molecular Weight: 419.9 g/mol

Description

5-chloro-2-methoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H18ClN3O4S and its molecular weight is 419.88. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-2-methoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-2-methoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cognitive Enhancing Properties

SB-399885, a compound structurally similar to the specified chemical, has been identified as a potent, selective antagonist at 5-HT6 receptors, with cognitive enhancing properties. This compound has shown promise in reversing scopolamine-induced deficits in rats and improving recall in aged rats, suggesting its utility in treating cognitive deficits like those seen in Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Antiproliferative Activity

Novel N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives have been synthesized as potential antiproliferative agents. Among these, compounds like 4-methoxy-N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamide demonstrated significant antiproliferative activity against various cancer cell lines, indicating potential for development as anticancer agents (Motavallizadeh et al., 2014).

Antidepressant Enhancement

Studies have shown that the selective 5-HT6 receptor antagonist SB-399885 can enhance the anti-immobility action of antidepressants in rats. This suggests a potential therapeutic use in augmenting the effects of antidepressants, particularly those with varying mechanisms of action, such as imipramine, desipramine, and bupropion (Wesołowska & Nikiforuk, 2008).

Anxiolytic-like Effect

The selective 5-HT6 receptor antagonist SB-399885 has been investigated for its anxiolytic-like effects. It has been found to not be dependent on the integrity of 5-HT neurons and is influenced by benzodiazepine receptors, suggesting an indirect involvement of these receptors in its effect. This points towards a potential application in treating anxiety-related disorders (Wesołowska, 2008).

Herbicide Selectivity and Metabolism

Chlorsulfuron, which shares a similar sulfonamide moiety, has been studied for its selective herbicide action for small grains. The selectivity is attributed to the ability of certain crops to metabolize the herbicide into an inactive product, providing insight into the development of selective agricultural chemicals (Sweetser et al., 1982).